Cas no 88346-70-7 (1,6-Hexanediamine, N-[(2-aminophenyl)methyl]-)

1,6-Hexanediamine, N-[(2-aminophenyl)methyl]- structure
88346-70-7 structure
Product Name:1,6-Hexanediamine, N-[(2-aminophenyl)methyl]-
CAS No:88346-70-7
MF:C13H23N3
MW:221.341822862625
CID:636199
PubChem ID:13143740
Update Time:2025-04-19

1,6-Hexanediamine, N-[(2-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediamine, N-[(2-aminophenyl)methyl]-
    • N'-[(2-aminophenyl)methyl]hexane-1,6-diamine
    • 88346-70-7
    • N~1~-[(2-Aminophenyl)methyl]hexane-1,6-diamine
    • DTXSID70521535
    • Inchi: 1S/C13H23N3/c14-9-5-1-2-6-10-16-11-12-7-3-4-8-13(12)15/h3-4,7-8,16H,1-2,5-6,9-11,14-15H2
    • InChI Key: VAULFIXWXUWKTN-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1N)CCCCCCN

Computed Properties

  • Exact Mass: 221.189197746g/mol
  • Monoisotopic Mass: 221.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.1Ų
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